Cas no 15432-98-1 (1H-Indene-1,3(2H)-dione,2-(3-methylphenyl)-)

• Product Name: 1H-Indene-1,3(2H)-dione,2-(3-methylphenyl)-
• CAS No: 15432-98-1
• MF: C₁₆H₁₂O₂
• MW: 236.265284538269
• CID: 199029
• PubChem ID: 294415
• Update Time: 2025-05-19

1H-Indene-1,3(2H)-dione,2-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-1,3(2H)-dione,2-(3-methylphenyl)-
• SY347801
• NSC-162715
• NSC162715
• DTXSID20303848
• 2-(3-methylphenyl)-1h-indene-1,3(2h)-dione
• 2-(m-tolyl)-1h-indene-1,3(2h)-dione
• SCHEMBL14939315
• CHEMBL42304
• 15432-98-1
• MFCD03077390

• Inchi： 1S/C16H12O2/c1-10-5-4-6-11(9-10)14-15(17)12-7-2-3-8-13(12)16(14)18/h2-9,14H,1H3
• InChI Key： URZMQUXHNCUEEX-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C1C1C=CC=C(C)C=1)=O

Computed Properties

• Exact Mass: 236.08376
• Monoisotopic Mass: 236.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.23
• Boiling Point: 420.1°Cat760mmHg
• Flash Point: 157.1°C
• Refractive Index: 1.625
• PSA: 34.14
• LogP: 3.15780

Additional information on 1H-Indene-1,3(2H)-dione,2-(3-methylphenyl)-

1H-Indene-1,3(2H)-dione, 2-(3-methylphenyl)- (CAS No. 15432-98-1): A Comprehensive Overview

1H-Indene-1,3(2H)-dione, 2-(3-methylphenyl)-, also known by its CAS registry number 15432-98-1, is a versatile organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of indenone derivatives, which are known for their unique electronic properties and structural versatility. The molecule consists of a fused bicyclic system comprising an indene ring with two ketone groups at positions 1 and 3, along with a substituted phenyl group at position 2. The presence of the methyl-substituted phenyl group introduces additional electronic and steric effects, making this compound particularly interesting for various applications.

The synthesis of 1H-Indene-1,3(2H)-dione, 2-(3-methylphenyl)- typically involves multi-step organic reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound through strategies such as oxidative coupling, cyclization reactions, and directed metallation techniques. For instance, researchers have employed transition metal catalysts to facilitate the formation of the indenone core from simpler precursors like alkenes and ketones. These methods not only enhance the yield but also improve the overall sustainability of the synthesis process.

One of the most notable applications of CAS No. 15432-98-1 lies in its use as a precursor for advanced materials. The compound's ability to undergo further functionalization makes it a valuable building block for constructing complex molecular architectures. For example, recent studies have demonstrated its utility in the synthesis of conjugated polymers for organic electronics. These polymers exhibit excellent charge transport properties, making them suitable for applications in light-emitting diodes (LEDs) and photovoltaic devices.

In addition to its role in materials science, 1H-Indene-1,3(2H)-dione, 2-(3-methylphenyl)- has also found relevance in medicinal chemistry. Its structural features make it a potential candidate for drug design programs targeting various biological pathways. Researchers have explored its ability to modulate enzyme activity and interact with cellular receptors. For instance, recent investigations have highlighted its potential as a lead compound for developing anti-inflammatory agents due to its ability to inhibit specific cytokines involved in inflammatory responses.

The electronic properties of CAS No. 15432-98-1 have been extensively studied using computational chemistry techniques. Density functional theory (DFT) calculations have provided insights into its molecular orbitals and reactivity patterns. These studies reveal that the compound exhibits a high degree of conjugation within its indenone framework, which contributes to its strong absorption in the visible region of the electromagnetic spectrum. This property is particularly advantageous for applications in optoelectronics and sensing technologies.

From an environmental standpoint, the compound's stability and biodegradability have been evaluated under various conditions. Studies indicate that under aerobic conditions, the compound undergoes slow degradation due to its aromatic nature and lack of readily available reactive sites. However, under anaerobic conditions or in the presence of specific microbial communities, faster degradation pathways may emerge. These findings are crucial for assessing the environmental impact of compounds like CAS No. 15432-98-1 when used in industrial or consumer applications.

In terms of safety considerations, handling 1H-Indene-1,3(2H)-dione, 2-(3-methylphenyl)- requires adherence to standard laboratory protocols to minimize exposure risks. Although acute toxicity data is limited for this specific compound, general guidelines for working with organic compounds should be followed to ensure personnel safety.

The future prospects for CAS No. 15432-98-1 are promising given its structural diversity and functional versatility. Ongoing research is focused on expanding its application scope by exploring novel synthetic routes and uncovering new functional properties. For instance, efforts are being made to integrate this compound into bio-inspired materials that mimic natural systems or into nanotechnology-based devices that leverage its unique electronic characteristics.

In conclusion, 1H-Indene-1,3(2H)-dione, 2-(3-methylphenyl)- (CAS No. 15432-98-) stands out as a significant molecule with wide-ranging potential across multiple disciplines. Its synthesis methods continue to evolve with advancements in catalytic processes and green chemistry principles. Its applications span from cutting-edge materials development to innovative therapeutic strategies, underscoring its importance in modern chemical research.